Cas no 1261985-62-9 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-nitrobenzoic acid)

• Product Name: 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-nitrobenzoic acid
• CAS No: 1261985-62-9
• MF: C₁₆H₁₂FNO₆
• MW: 333.267988204956
• MDL: MFCD18322610
• CID: 2621985
• PubChem ID: 53228429
• Update Time: 2025-04-21

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-nitrobenzoic acid, 95%
• 4'-(Ethoxycarbonyl)-3'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50691962
• 1261985-62-9
• 2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-4-NITROBENZOIC ACID
• MFCD18322610
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-nitrobenzoic acid

• MDL： MFCD18322610
• Inchi： 1S/C16H12FNO6/c1-2-24-16(21)12-5-3-9(7-14(12)17)13-8-10(18(22)23)4-6-11(13)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： RKFZYJUCUIAXCF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.06486526Da
• Monoisotopic Mass: 333.06486526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų